N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide

• IUPAC Name: 4-methyl-3-nitro-N-(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)benzamide
• InChI: InChI=1S/C10H8N4O3S2/c1-5-2-3-6(4-7(5)14(16)17)8(15)11-9-12-13-10(18)19-9/h2-4H,1H3,(H,13,18)(H,11,12,15)
• InChI Key: CSUOSPYOQBSRPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NNC(=S)S2)[N+](=O)[O-]
• Molecular Formula: C10H8N4O3S2
• Molecular Weight: 296.3 g/mol

Description

N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide, also known as MTNB, is a compound that has gained significant attention in scientific research due to its potential biological and pharmacological applications. MTNB is a heterocyclic compound that contains a thiadiazole ring, a nitro group, and an amide group. Its unique chemical structure has made it a promising candidate for various research applications.

Mechanism of Action

N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide works by binding to proteins and nucleic acids, which allows it to selectively target specific cellular components. Once bound, N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide can emit fluorescence, allowing for the visualization of these components in biological systems.
Biochemical and Physiological Effects:
N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide has also been shown to have antioxidant properties, which may make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide is its selectivity for proteins and nucleic acids, which allows for targeted imaging of specific cellular components. Additionally, N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide is relatively easy to synthesize and purify, making it a cost-effective option for research studies.
However, there are also some limitations associated with the use of N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide in lab experiments. One of the main limitations is its potential toxicity, which may limit its use in certain applications. Additionally, N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide has a relatively short half-life, which may limit its usefulness in long-term imaging studies.

Future Directions

There are many potential future directions for research involving N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide. One area of interest is the development of new imaging techniques that utilize N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide as a fluorescent probe. Additionally, there is potential for the use of N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide in the development of new therapeutics for oxidative stress-related diseases. Further research is needed to fully understand the potential applications of N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide in these and other areas.

Synthesis Methods

N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide can be synthesized using a variety of methods, including the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with 4-methyl-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The reaction mixture is then purified using column chromatography, resulting in the formation of N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide in high yield and purity.

Scientific Research Applications

N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide has been extensively studied for its potential biological and pharmacological applications. One of the most promising applications of N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide is its use as a fluorescent probe for imaging biological systems. N-(5-mercapto-1,3,4-thiadiazol-2-yl)-4-methyl-3-nitrobenzamide has been shown to selectively bind to proteins and nucleic acids, making it an ideal candidate for imaging studies.